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Compound of Interest

Compound Name: Benzaldehyde, p-phenethyl-

Cat. No.: B073492

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Phenethyl benzaldehyde is an aromatic aldehyde that serves as a valuable ingredient in the
fragrance industry. Its unique olfactory profile, characterized by floral, rosy, and slightly green
notes with a hint of almond, makes it a versatile component in a wide array of fragrance
compositions. This document provides detailed application notes and experimental protocols
for the effective use and evaluation of p-phenethyl benzaldehyde in fragrance formulations.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of p-phenethyl
benzaldehyde is essential for its effective incorporation into fragrance formulations.
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Property Value Reference
. 4-(2-
Chemical Name --INVALID-LINK--
Phenylethyl)benzaldehyde
p-Phenethylbenzaldehyde, 4-
Synonyms --INVALID-LINK--
Phenethylbenzaldehyde
CAS Number 1212-50-6 --INVALID-LINK--
Molecular Formula C15H140 --INVALID-LINK--
Molecular Weight 210.27 g/mol --INVALID-LINK--
Appearance Colorless to pale yellow liquid General knowledge
] Floral, rosy, green, with
Odor Profile ) General knowledge
almond and hyacinth nuances
. ) Approximately 320-322 °C
Boiling Point . General knowledge
(estimated)
Soluble in ethanol and other
Solubility organic solvents; sparingly [1]

soluble in water.

Low (contributes to its
Vapor Pressure General knowledge

longevity in a fragrance)

Olfactory Profile and Applications

p-Phenethyl benzaldehyde is prized for its ability to impart a natural, floral character to
fragrances. It is a key component in creating realistic rose and other floral accords.

Typical Applications:

e Fine Fragrances: Used to build and enhance floral hearts, particularly in rose, lilac, and
hyacinth compositions.

o Personal Care Products: Incorporated into lotions, creams, and soaps to provide a pleasant
and lasting scent.
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» Household Products: Utilized in air fresheners and fabric care products for its fresh and floral
aroma.

Safety and Regulatory Information

The safe use of fragrance ingredients is paramount. The International Fragrance Association
(IFRA) sets standards for the use of fragrance materials to ensure consumer safety.[2] While
specific IFRA standards for p-phenethyl benzaldehyde are not publicly detailed, standards for
the related compound, benzaldehyde, provide a useful reference for potential restrictions and
safety considerations.[3][4] The Research Institute for Fragrance Materials (RIFM) conducts
safety assessments of fragrance ingredients.[5]

General Safety Precautions:

e Handle in a well-ventilated area.[3]

o Wear appropriate personal protective equipment (gloves, safety glasses).[3]
e Store in a cool, dry place away from direct sunlight.[3]
Experimental Protocols

Stability Testing of p-Phenethyl Benzaldehyde in a
Cosmetic Base

Objective: To evaluate the chemical and physical stability of p-phenethyl benzaldehyde in a
representative cosmetic formulation (e.g., lotion, alcoholic perfume) over time and under
various storage conditions.

Methodology:
e Sample Preparation:
o Prepare a control batch of the cosmetic base without any fragrance.

o Prepare a test batch of the cosmetic base containing a known concentration of p-
phenethyl benzaldehyde (e.g., 0.5% w/w).
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o Package the samples in the intended final packaging.

o Storage Conditions:
o Store samples under the following conditions:
» Accelerated Stability: 40°C + 2°C / 75% RH + 5% RH for 3 months.[6]

» Real-Time Stability: 25°C £ 2°C / 60% RH + 5% RH for a duration equivalent to the
desired shelf life (e.g., 24 months).[6]

» Light Exposure: Exposure to UV light to simulate the effects of sunlight.[7]
o Evaluation Intervals:

o Evaluate the samples at initial time point (T=0) and at regular intervals (e.g., 1, 2, and 3
months for accelerated testing; 3, 6, 12, 18, and 24 months for real-time testing).

o Parameters to Evaluate:
o Physical Characteristics: Color, clarity, viscosity, and phase separation.

o Chemical Characteristics: pH and quantitative analysis of p-phenethyl benzaldehyde
concentration using Gas Chromatography-Mass Spectrometry (GC-MS).[8]

o Olfactory Characteristics: Sensory evaluation of the fragrance profile by a trained panel.

Data Presentation:
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Protocol for Sensory Evaluation of Fragrance
Performance

Objective: To assess the olfactory characteristics and performance of p-phenethyl
benzaldehyde in a finished product.

Methodology:
o Panelist Selection:

o Recruit a panel of trained sensory assessors.[9] The number of panelists should be
sufficient for statistical significance (typically 8-12).

e Testing Environment:
o Conduct the evaluation in a well-ventilated, odor-free room.[10]

e Sample Presentation:
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o Present the samples in a blinded and randomized manner.
o For fine fragrances, apply a controlled amount to fragrance blotters.

o For lotions or creams, apply a standardized amount to the forearm.

o Evaluation Procedure:

o Instruct panelists to evaluate the fragrance at different time points (e.qg., initial, 1 hour, 4
hours, 8 hours) to assess the top, middle, and base notes.

o Panelists should rate the intensity of specific odor descriptors (e.g., floral, rosy, green,
almond) on a labeled magnitude scale (LMS).

o Panelists should also provide an overall hedonic (liking) score.

Data Presentation:

) ] Mean Intensity o
Time Odor Descriptor Standard Deviation
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Protocol for Headspace Analysis of Fragrance Longevity
on Skin
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Objective: To quantitatively measure the release of p-phenethyl benzaldehyde from the skin
over time.

Methodology:

Participant Preparation:
o Participants should avoid using scented products for 24 hours prior to the study.[11]

o Clean the application area (e.g., forearm) with an unscented soap and water.[11]

Fragrance Application:

o Apply a precise amount of the fragrance formulation containing p-phenethyl benzaldehyde
to a defined area on the forearm.

Headspace Sampling:

o At specified time intervals (e.g., 0, 1, 2, 4, 6, 8 hours), collect the volatile compounds from
the headspace above the application site using Solid-Phase Microextraction (SPME).[11]

GC-MS Analysis:

o Analyze the collected volatiles by GC-MS to identify and quantify the amount of p-
phenethyl benzaldehyde.[11]

Data Presentation:
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Caption: Generalized olfactory signal transduction pathway.

Experimental Workflow for Fragrance Stability Testing
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Caption: Workflow for cosmetic fragrance stability testing.
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Conclusion

p-Phenethyl benzaldehyde is a valuable raw material for fragrance formulators, offering a
unique and desirable floral character. A thorough understanding of its properties and
performance is crucial for its successful application. The protocols outlined in this document
provide a framework for the comprehensive evaluation of p-phenethyl benzaldehyde in various
fragrance formulations, ensuring product stability, performance, and consumer safety. Further
research to generate specific quantitative data, such as a precise substantivity index and
degradation kinetics in various cosmetic bases, would further enhance the predictive
formulation of long-lasting and stable fragrances containing this ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b073492#using-p-phenethyl-benzaldehyde-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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